tert-butyl N-(4-methoxyphenyl)-N-(methylsulfonyl)carbamate

• IUPAC Name: tert-butyl N-(4-methoxyphenyl)-N-methylsulfonylcarbamate
• InChI: InChI=1S/C13H19NO5S/c1-13(2,3)19-12(15)14(20(5,16)17)10-6-8-11(18-4)9-7-10/h6-9H,1-5H3
• InChI Key: URIAAELLUWWGDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C1=CC=C(C=C1)OC)S(=O)(=O)C
• Molecular Formula: C13H19NO5S
• Molecular Weight: 301.36 g/mol

Description

Tert-butyl N-(4-methoxyphenyl)-N-(methylsulfonyl)carbamate, also known as Ivermectin, is a chemical compound that has shown promising results in scientific research. It is a member of the avermectin family of compounds and is commonly used as an antiparasitic drug. However, the potential of Ivermectin extends far beyond its use as a drug, as it has been shown to have various biochemical and physiological effects that make it a valuable tool in scientific research.

Scientific Research Applications

Synthetic Methods and Chemical Transformations

Research has demonstrated the utility of tert-butyl N-(4-methoxyphenyl)-N-(methylsulfonyl)carbamate derivatives in synthetic organic chemistry, particularly as building blocks in organic synthesis. For instance, tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates have been prepared from aldehydes and tert-butyl N-hydroxycarbamate, acting as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines. These compounds have shown significant potential as intermediates in various chemical transformations, highlighting their role in the synthesis of complex organic molecules (Guinchard, Vallée, & Denis, 2005).

Development of Biologically Active Compounds

The compound has also been involved in the synthesis of intermediates crucial for the development of biologically active molecules. A notable example includes its role in the synthesis of tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl) carbamate, an important intermediate in the production of omisertinib (AZD9291), a medication used in cancer treatment. This research underscores the compound's utility in rapidly synthesizing biologically relevant molecules, with optimized methods achieving high total yields (Zhao et al., 2017).

Chemical Reactions and Intermediates

Further studies have explored the directed lithiation of derivatives of tert-butyl N-(4-methoxyphenyl)-N-(methylsulfonyl)carbamate, demonstrating their reactivity and potential in generating substituted products through reactions with various electrophiles. These findings indicate the versatility of the compound in synthetic chemistry, enabling the creation of a diverse range of chemical entities (Smith, El‐Hiti, & Alshammari, 2013).